Cas no 2138277-31-1 (Cyclohexanesulfonyl chloride, 2,5,5-trimethyl-)

• Product Name: Cyclohexanesulfonyl chloride, 2,5,5-trimethyl-
• CAS No: 2138277-31-1
• MF: C₉H₁₇ClO₂S
• MW: 224.748080968857
• CID: 5288195
• Update Time: 2025-07-22

Cyclohexanesulfonyl chloride, 2,5,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanesulfonyl chloride, 2,5,5-trimethyl-

• Inchi： 1S/C9H17ClO2S/c1-7-4-5-9(2,3)6-8(7)13(10,11)12/h7-8H,4-6H2,1-3H3
• InChI Key： BTAPNVDTUKFZLY-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)CC(C)(C)CCC1C

Additional information on Cyclohexanesulfonyl chloride, 2,5,5-trimethyl-

Cyclohexanesulfonyl chloride, 2,5,5-trimethyl- and its Significance in Modern Chemical Research

The compound with the CAS number 2138277-31-1, known as Cyclohexanesulfonyl chloride, 2,5,5-trimethyl-, represents a fascinating molecule in the realm of organic chemistry. This sulfonyl chloride derivative features a cyclohexane backbone substituted with two methyl groups at the 5-position and another methyl group at the 2-position, making it a structurally unique and synthetically intriguing compound. The presence of the sulfonyl chloride functional group (-SOCl) endows this molecule with remarkable reactivity, particularly in nucleophilic substitution reactions, which has made it a valuable intermediate in the synthesis of various pharmacologically relevant molecules.

In recent years, the interest in Cyclohexanesulfonyl chloride, 2,5,5-trimethyl- has surged due to its potential applications in medicinal chemistry and drug development. Sulfonamide derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a tert-butyl group at the 2-position of the cyclohexane ring enhances lipophilicity and metabolic stability, which are crucial factors for drug candidates. This modification has been strategically employed to improve pharmacokinetic profiles and bioavailability of sulfonamide-based drugs.

One of the most compelling aspects of Cyclohexanesulfonyl chloride, 2,5,5-trimethyl- is its role as a key intermediate in the synthesis of sulfonamides. The sulfonyl chloride moiety readily reacts with amines to form sulfonamides via nucleophilic aromatic substitution. This reaction is highly versatile and allows for the introduction of diverse substituents on both the sulfonyl group and the amine partner. Such flexibility has enabled chemists to design and synthesize novel sulfonamides with tailored biological activities. For instance, recent studies have highlighted the use of this compound in developing sulfonamides with enhanced binding affinity to target proteins.

The structural motif of Cyclohexanesulfonyl chloride, 2,5,5-trimethyl- also finds utility in materials science. The tert-butyl substituents contribute to steric hindrance around the sulfonyl group, which can influence electronic properties and reactivity. This feature has been exploited in designing ligands for transition metal catalysis. Transition metal complexes derived from this compound have shown promise in cross-coupling reactions such as Suzuki-Miyaura coupling and Heck reactions. These reactions are pivotal in constructing complex organic molecules and have wide-ranging applications in pharmaceuticals and fine chemical synthesis.

Recent advancements in computational chemistry have further illuminated the potential of Cyclohexanesulfonyl chloride, 2,5,5-trimethyl-. Molecular modeling studies have predicted that this compound can act as a scaffold for designing molecules with specific three-dimensional shapes that enhance binding to biological targets. Such insights are derived from analyzing crystal structures of sulfonamide-based drugs and understanding how structural features influence binding affinity and selectivity. These computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the development of novel therapeutics.

The synthesis of Cyclohexanesulfonyl chloride, 2,5,5-trimethyl- itself is an intriguing process that showcases modern synthetic methodologies. Traditional approaches often involve Friedel-Crafts acylation followed by chlorosulfonation and subsequent reduction steps. However, recent innovations have led to more efficient synthetic routes that minimize byproduct formation and improve yields. For example, catalytic methods employing transition metals have been developed to facilitate selective functionalization at specific positions on the cyclohexane ring. These advances not only enhance efficiency but also align with green chemistry principles by reducing waste and energy consumption.

The biological significance of derivatives synthesized from Cyclohexanesulfonyl chloride, 2,5,5-trimethyl- cannot be overstated. Sulfonamides are among the oldest classes of antibiotics still in clinical use today due to their efficacy against Gram-positive bacteria. The structural modifications introduced by this compound have paved the way for developing next-generation sulfonamides with improved efficacy against resistant strains. Additionally, sulfonamide derivatives have shown promise as antiviral agents. Recent research has demonstrated that certain sulfonamides can inhibit viral enzymes by mimicking natural substrates or by inducing conformational changes that disrupt viral replication cycles.

In conclusion, Cyclohexanesulfonyl chloride, 2,5,5-trimethyl (CAS no: 2138277-31-1) is a multifaceted compound with significant implications in both academic research and industrial applications. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules across various therapeutic areas. As research continues to uncover new synthetic strategies and applications for this compound and its derivatives، its importance is poised to grow even further，driving innovation in chemical biology and drug discovery.